![molecular formula C10H13N3O4S B6646843 4-[(1,2,5-Thiadiazole-3-carbonylamino)methyl]oxane-4-carboxylic acid](/img/structure/B6646843.png)
4-[(1,2,5-Thiadiazole-3-carbonylamino)methyl]oxane-4-carboxylic acid
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Overview
Description
4-[(1,2,5-Thiadiazole-3-carbonylamino)methyl]oxane-4-carboxylic acid, commonly known as TTOC, is a chemical compound that has gained significant attention in the field of scientific research. TTOC is a heterocyclic compound that contains a thiadiazole ring, which is known for its biological activity. The compound has been found to exhibit a wide range of biochemical and physiological effects, making it an important compound for research purposes.
Mechanism of Action
The exact mechanism of action of TTOC is not fully understood. However, it is believed that the compound exerts its biological effects by inhibiting various enzymes and proteins. TTOC has been shown to inhibit the activity of bacterial DNA gyrase, which is essential for bacterial replication. The compound has also been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of pro-inflammatory cytokines. Furthermore, TTOC has been shown to induce apoptosis in cancer cells by activating various signaling pathways.
Biochemical and Physiological Effects
TTOC has been found to exhibit a wide range of biochemical and physiological effects. The compound has been shown to possess antimicrobial, anti-inflammatory, and anticancer properties. TTOC has been found to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, TTOC has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Advantages and Limitations for Lab Experiments
TTOC has several advantages for lab experiments. The compound is easy to synthesize and is readily available. TTOC has been extensively studied, and its biological activity has been well characterized. However, there are also some limitations associated with TTOC. The compound has poor solubility in water, which can make it difficult to work with. Furthermore, TTOC has been found to exhibit cytotoxicity at high concentrations, which can limit its use in certain experiments.
Future Directions
There are several future directions for research on TTOC. One potential area of research is the development of TTOC derivatives with improved solubility and reduced cytotoxicity. Another area of research is the investigation of the molecular mechanism of TTOC's biological activity. Further studies are also needed to evaluate the potential of TTOC as a therapeutic agent for various diseases, including bacterial infections and cancer.
Conclusion
In conclusion, 4-[(1,2,5-Thiadiazole-3-carbonylamino)methyl]oxane-4-carboxylic acid is a heterocyclic compound that has gained significant attention in the field of scientific research. The compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. TTOC has several advantages for lab experiments, including ease of synthesis and well-characterized biological activity. However, there are also limitations associated with TTOC, including poor solubility in water and cytotoxicity at high concentrations. Further research is needed to fully understand the molecular mechanism of TTOC's biological activity and to evaluate its potential as a therapeutic agent for various diseases.
Synthesis Methods
The synthesis of TTOC involves the reaction of 4-oxo-4H-1,3,4-oxadiazine-5-carboxylic acid with thiosemicarbazide in the presence of sodium bicarbonate. The reaction mixture is then heated to obtain TTOC as a white solid with a yield of 77%.
Scientific Research Applications
TTOC has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has been found to exhibit antimicrobial, anti-inflammatory, and anticancer properties. TTOC has been shown to inhibit the growth of various bacterial strains, including Staphylococcus aureus and Escherichia coli. The compound has also been found to possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. Furthermore, TTOC has been shown to induce apoptosis in cancer cells, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
4-[(1,2,5-thiadiazole-3-carbonylamino)methyl]oxane-4-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13N3O4S/c14-8(7-5-12-18-13-7)11-6-10(9(15)16)1-3-17-4-2-10/h5H,1-4,6H2,(H,11,14)(H,15,16) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYNALZRWICDXFZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCCC1(CNC(=O)C2=NSN=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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